3-(2-chlorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H15ClN4O2/c1-9-8-10(2)20-17(19-9)21-16(23)14-11(3)24-22-15(14)12-6-4-5-7-13(12)18/h4-8H,1-3H3,(H,19,20,21,23)
• InChI Key: ZLCTYUACTPADHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C)C
• Molecular Formula: C17H15ClN4O2
• Molecular Weight: 342.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "3-(2-chlorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-4-isoxazolecarboxamide" often involves multi-step chemical reactions. For instance, a related compound, 5-(4-chlorophenyl)-N,N-dimethyl-7-(trifluoromethyl) pyrazolo pyrimidine-3-carboxamide, was designed for its antitumor activities and synthesized via a 4-step procedure starting from Ethyl(ethoxymethylene) cyanoacetate and 4-Chloroacetophenone (Z. Xin, 2012).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by X-ray crystallography and other spectroscopic methods. For example, the crystal structure of N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, a similar compound, was determined, showing that molecules form inversion dimers via pairs of N—H⋯N hydrogen bonds, packed into layers by π-stacking interactions (H. Repich et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving isoxazole derivatives, like the target compound, often involve nucleophilic substitutions and cycloadditions to introduce various functional groups, enhancing their chemical diversity and potential biological activity. The preparation of a collection of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides showcases the chemoselective transformations applicable to these compounds (G. Yu et al., 2009).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are critical for their practical applications. These properties are determined using standard laboratory techniques and are essential for formulation and storage considerations.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further functionalization, are central to understanding the compound's utility. The synthesis and herbicidal activities of related compounds, such as N-(4,6-Dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl]acyl thiourea, highlight the importance of chemical properties in designing functionally relevant molecules (Liang Fu-b, 2014).

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has demonstrated the synthesis and characterization of heterocyclic compounds like pyrazolo[3,4-b]pyridines, pyrazolo[4,3-d]pyrimidines, and isoxazolo[4,5-d]pyrimidines, which are analogous to the core structure of the specified compound. These studies highlight the methodologies for constructing complex molecules that could serve as key intermediates in pharmaceuticals and materials science. For instance, the formation of heterocyclic compounds using N′-diphenylmethylene-N-phenyl-N-trimethylsilylurea showcases innovative approaches to cyclization reactions, which could be relevant to the synthesis of compounds with similar structural motifs (Matsuda, Yamamoto, & Ishii, 1976).

Biological Activity Exploration

Several studies have focused on the synthesis and evaluation of pyrazole and pyrimidine derivatives for their antimicrobial and anticancer activities. These investigations provide a foundation for understanding how structural variations within these heterocycles can influence biological activity. For example, novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been explored as potential antimicrobial and anticancer agents, showing significant activity in some cases (Hafez, El-Gazzar, & Al-Hussain, 2016).

Material Science Applications

Compounds with isoxazole and pyrimidine structures have also been investigated for their potential applications in material science, such as in the synthesis of polymers and other advanced materials. For example, the synthesis and properties of aromatic polyamides and polyimides based on specific diamines and dianhydrides could provide insights into the development of high-performance materials with tailored properties (Yang & Lin, 1995).